Cas no 312604-89-0 (N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide)

• Product Name: N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide
• CAS No: 312604-89-0
• MF: C₂₁H₁₆N₂O₂S
• MW: 360.428943634033
• CID: 5790297
• PubChem ID: 1548083
• Update Time: 2025-08-03

N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_118333
• ZINC01509213
• AKOS024574194
• N-(5-phenyl-4-(p-tolyl)thiazol-2-yl)furan-2-carboxamide
• SR-01000398361
• F0018-0063
• N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide
• 312604-89-0
• SR-01000398361-1
• 2-Furancarboxamide, N-[4-(4-methylphenyl)-5-phenyl-2-thiazolyl]-

• Inchi： 1S/C21H16N2O2S/c1-14-9-11-15(12-10-14)18-19(16-6-3-2-4-7-16)26-21(22-18)23-20(24)17-8-5-13-25-17/h2-13H,1H3,(H,22,23,24)
• InChI Key： RVJUXJCATGAQNL-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(C2C=CC(C)=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 360.09324893g/mol
• Monoisotopic Mass: 360.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• pka: 6.27±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide

Introduction to N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 312604-89-0)

N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 312604-89-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this compound incorporates several key functional groups, including a thiazole ring and a furan moiety, which are known for their versatility in drug design.

The N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide molecule is characterized by its intricate arrangement of aromatic and heterocyclic components. The presence of the 1,3-thiazole ring and the furan substituent at the 2-position contributes to its distinctive chemical profile. These structural features not only influence its physical and chemical properties but also play a crucial role in determining its biological activity. The compound's ability to interact with various biological targets makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The thiazole scaffold, in particular, has been extensively studied for its potential applications in pharmaceuticals due to its stability and ability to engage with biological systems. The incorporation of a furan ring into this structure enhances its complexity and functionality, opening up new possibilities for drug discovery.

One of the most compelling aspects of N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide is its potential as a lead compound for the development of new drugs. Researchers have been exploring its pharmacological properties to identify possible applications in treating various diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in conditions such as inflammation, cancer, and neurological disorders. These findings have prompted further investigation into its mechanism of action and therapeutic potential.

The synthesis of N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the thiazole core, followed by functionalization with the furan moiety and subsequent carboxylation at the amide position. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic profile of N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its suitability as a drug candidate. Studies have begun to investigate these parameters using both in vitro and in vivo models. Early results indicate that the compound exhibits favorable pharmacokinetic properties, which could enhance its bioavailability and therapeutic efficacy.

In conclusion, N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 312604-89-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As scientists continue to unravel the complexities of this molecule, new insights into its potential therapeutic applications are expected to emerge. The ongoing exploration of this compound underscores the importance of innovative approaches in drug discovery and development.